Cas no 2227905-19-1 ((2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol)

(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol is a chiral compound featuring a pyrrolopyridine core with a propan-2-ol substituent. Its stereospecific (R)-configuration enhances selectivity in pharmaceutical and agrochemical applications, making it valuable as an intermediate or building block in asymmetric synthesis. The pyrrolopyridine moiety contributes to its potential bioactivity, particularly in kinase inhibition or receptor modulation. The hydroxyl group allows for further functionalization, enabling derivatization for tailored molecular designs. This compound’s well-defined structure and purity ensure reproducibility in research and development, supporting its use in drug discovery and material science. Its stability under standard conditions facilitates handling and storage in laboratory settings.
(2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol structure
2227905-19-1 structure
Product Name:(2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
CAS No:2227905-19-1
MF:C10H12N2O
MW:176.215082168579
CID:6455840
PubChem ID:165945388
Update Time:2025-06-27

(2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol
    • 2227905-19-1
    • EN300-1761326
    • (2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
    • Inchi: 1S/C10H12N2O/c1-7(13)5-8-6-12-10-9(8)3-2-4-11-10/h2-4,6-7,13H,5H2,1H3,(H,11,12)/t7-/m1/s1
    • InChI Key: UOYZSXGBZZHNRL-SSDOTTSWSA-N
    • SMILES: O[C@H](C)CC1=CNC2C1=CC=CN=2

Computed Properties

  • Exact Mass: 176.094963011g/mol
  • Monoisotopic Mass: 176.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 48.9Ų

(2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1761326-0.05g
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
2227905-19-1
0.05g
$1513.0 2023-09-20
Enamine
EN300-1761326-0.1g
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
2227905-19-1
0.1g
$1585.0 2023-09-20
Enamine
EN300-1761326-0.25g
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
2227905-19-1
0.25g
$1657.0 2023-09-20
Enamine
EN300-1761326-0.5g
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
2227905-19-1
0.5g
$1728.0 2023-09-20
Enamine
EN300-1761326-1.0g
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
2227905-19-1
1g
$1801.0 2023-05-24
Enamine
EN300-1761326-2.5g
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
2227905-19-1
2.5g
$3530.0 2023-09-20
Enamine
EN300-1761326-5.0g
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
2227905-19-1
5g
$5221.0 2023-05-24
Enamine
EN300-1761326-10.0g
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
2227905-19-1
10g
$7742.0 2023-05-24
Enamine
EN300-1761326-1g
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
2227905-19-1
1g
$1801.0 2023-09-20
Enamine
EN300-1761326-5g
(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol
2227905-19-1
5g
$5221.0 2023-09-20

Additional information on (2R)-1-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-ol

Introduction to (2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol (CAS No. 2227905-19-1)

(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol is a meticulously designed heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 2227905-19-1, represents a novel scaffold with potential applications in the development of bioactive molecules. The unique structural features of this compound, particularly its fused pyrrole and pyridine rings, make it a promising candidate for further exploration in medicinal chemistry.

The< strong>1H-pyrrolo[2,3-b]pyridine core is a privileged structure in drug design due to its ability to interact with biological targets in multiple ways. This bicyclic system can adopt various conformations, allowing for versatile binding interactions with proteins and enzymes. The presence of the< strong>propan-2-ol moiety at the 1-position introduces a chiral center, which is crucial for optimizing pharmacological properties such as potency and selectivity. The stereochemistry at this center has been carefully considered to enhance the compound's biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol with target proteins. These studies suggest that the compound can effectively engage with enzymes and receptors involved in critical biological pathways. For instance, preliminary simulations indicate that this molecule may interact with kinases and transcription factors, which are often implicated in diseases such as cancer and inflammatory disorders.

The synthesis of< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol involves multi-step organic transformations that require precise control over reaction conditions. The construction of the< strong>pyrrolo[2,3-b]pyridine core is particularly challenging due to the need for regioselective functionalization. However, recent methodological improvements have made it possible to access this scaffold in higher yields and purities. These advancements have opened up new avenues for exploring its pharmacological potential.

In vitro studies have begun to elucidate the biological activity of< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol. Initial assays have shown promising results in terms of inhibitory effects on certain enzymes and receptors. For example, preliminary data suggest that this compound may exhibit inhibitory activity against specific kinases, which are key targets in oncology research. Additionally, its interaction with other therapeutic targets has been explored, indicating a broad spectrum of potential applications.

The chiral nature of< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol has led to investigations into the effects of stereochemistry on biological activity. Enantiomeric excess and diastereomeric purity play critical roles in determining the pharmacological profile of a molecule. Researchers have employed advanced techniques such as chromatography and spectroscopy to isolate and characterize different stereoisomers. These efforts have provided valuable insights into the relationship between structure and function.

The development of novel drug candidates often involves iterative optimization processes to enhance efficacy and minimize side effects. In the case of< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol, ongoing studies aim to modify various structural features while maintaining or improving biological activity. This includes exploring different substituents on the< strong>pyrrolo[2,3-b]pyridine core and assessing their impact on binding affinity and selectivity. Such modifications are essential for translating preclinical findings into clinical applications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol. These technologies enable researchers to predict pharmacokinetic properties and potential toxicity profiles with greater accuracy. By leveraging these tools, scientists can prioritize compounds for further testing based on their predicted efficacy and safety profiles. This approach has significantly reduced the time required for hit identification and validation.

The future prospects for< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-ol are promising as it continues to be explored in various preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound towards clinical trials. Such collaborations can provide the necessary resources and expertise to conduct comprehensive studies on its pharmacological properties.

In conclusion,< strong>(2R)-1-{1H-pyrrolo[2,3-b]pyridin-3-y}ggggg is a structurally unique compound with significant potential in pharmaceutical research. Its novel scaffold,< strg chiral center,gand predicted biological activity make it an exciting candidate for further exploration.g Ongoing studies aim to fully elucidate its pharmacological properties and translate these findings into therapeutic applications.g As research continues,g() streng) streng) streng) streng) streng) streng) str) str) str(strongongo ng>) str(str(str(str(str(str(str(str(str(str(ngongo ngl))) str(ngongo ngl))) str(ngongo ngl))) str(ngongo ngl))) str(ngongo ngl))) str(ngongo ngl))) str(ngongo ngl))) tr(strog) tr(strog) tr(strog) tr(strog) tr(strog) tr(strog) tr(strog) tr(strog) tr(strog) tr(strog)) g

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD